1,4-Bis[difluoro(2,3,3,4,4,5,5-heptafluorotetrahydro-2-furanyl)acetyl]piperazine

• Molecular Formula: C16H8F18N2O4
• Molecular Weight: 634.22 g/mol
• IUPAC Name: 1-[4-[2,2-difluoro-2-(2,3,3,4,4,5,5-heptafluorooxolan-2-yl)acetyl]piperazin-1-yl]-2,2-difluoro-2-(2,3,3,4,4,5,5-heptafluorooxolan-2-yl)ethanone
• InChI: InChI=1S/C16H8F18N2O4/c17-7(18,13(29)9(21,22)11(25,26)15(31,32)39-13)5(37)35-1-2-36(4-3-35)6(38)8(19,20)14(30)10(23,24)12(27,28)16(33,34)40-14/h1-4H2
• InChI Key: MLCRMHKYKAJZRD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C(C2(C(C(C(O2)(F)F)(F)F)(F)F)F)(F)F)C(=O)C(C3(C(C(C(O3)(F)F)(F)F)(F)F)F)(F)F

Description

1,4-Bis[difluoro(2,3,3,4,4,5,5-heptafluorotetrahydro-2-furanyl)acetyl]piperazine is a complex fluorinated organic compound with the molecular formula C16H8F18N2O4 and a molecular weight of 634.224 g/mol . This compound is known for its unique structure, which includes multiple fluorine atoms, making it highly stable and resistant to degradation. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

large-scale synthesis would require stringent control of reaction conditions to maintain the integrity of the fluorinated groups and the overall molecular structure .

Chemical Reactions Analysis

Types of Reactions

1,4-Bis[difluoro(2,3,3,4,4,5,5-heptafluorotetrahydro-2-furanyl)acetyl]piperazine can undergo various chemical reactions, including:

Substitution Reactions: Due to the presence of multiple fluorine atoms, the compound can participate in nucleophilic substitution reactions.

Oxidation and Reduction:

Common Reagents and Conditions

Common reagents for reactions involving this compound include strong nucleophiles for substitution reactions and oxidizing or reducing agents for redox reactions. The reaction conditions typically involve controlled temperatures and inert atmospheres to prevent degradation of the compound .

Major Products

The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For example, nucleophilic substitution reactions may yield products with different substituents replacing the fluorine atoms .

Scientific Research Applications

1,4-Bis[difluoro(2,3,3,4,4,5,5-heptafluorotetrahydro-2-furanyl)acetyl]piperazine is used in various scientific research applications, including:

Chemistry: As a reagent in organic synthesis and fluorination reactions.

Biology: Potential use in studying the effects of fluorinated compounds on biological systems.

Medicine: Investigated for its potential use in drug development due to its stability and unique chemical properties.

Industry: Used in the development of specialized materials and coatings that require high stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 1,4-Bis[difluoro(2,3,3,4,4,5,5-heptafluorotetrahydro-2-furanyl)acetyl]piperazine is not well-documented. its effects are likely related to its ability to participate in various chemical reactions due to its highly fluorinated structure. The molecular targets and pathways involved would depend on the specific application and the biological or chemical system in which it is used .

Comparison with Similar Compounds

Similar Compounds

Poly[4,5-difluoro-2,2-bis(trifluoromethyl)-1,3-dioxole-co-tetrafluoroethylene]: A fluorinated polymer used in coatings and electronic devices.

1,1’-Difluoro-2,2’-bipyridinium Bis(tetrafluoroborate): Another fluorinated compound with applications in organic synthesis.

Uniqueness

1,4-Bis[difluoro(2,3,3,4,4,5,5-heptafluorotetrahydro-2-furanyl)acetyl]piperazine is unique due to its highly fluorinated structure, which provides exceptional stability and resistance to degradation. This makes it particularly valuable in applications requiring durable and stable compounds .